Cas no 174469-91-1 (1-Oxa-9-azaspiro[5.5]undecan-5-ol)

• Product Name: 1-Oxa-9-azaspiro[5.5]undecan-5-ol
• CAS No: 174469-91-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD13180584
• CID: 831923
• PubChem ID: 10535183
• Update Time: 2025-08-05

1-Oxa-9-azaspiro[5.5]undecan-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-9-azaspiro[5.5]undecan-5-ol
• 174469-91-1
• SB41652
• P11603
• CS-0000725
• DB-291495

• MDL： MFCD13180584
• Inchi： 1S/C9H17NO2/c11-8-2-1-7-12-9(8)3-5-10-6-4-9/h8,10-11H,1-7H2
• InChI Key： YSGOQZNAPVCOGT-UHFFFAOYSA-N
• SMILES： O1CCCC(C21CCNCC2)O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49

Additional information on 1-Oxa-9-azaspiro[5.5]undecan-5-ol

1-Oxa-9-Azaspiro[5.5]Undecan-5-Ol: A Comprehensive Overview

1-Oxa-9-Azaspiro[5.5]Undecan-5-Ol (CAS No. 174469-91-1) is a unique organic compound with a spirocyclic structure, combining a five-membered ether ring and a five-membered amine ring. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing structural properties and potential applications. In this article, we delve into the chemical structure, synthesis methods, biological activities, and industrial applications of 1-Oxa-9-Azaspiro[5.5]Undecan-5-Ol, supported by the latest research findings.

The molecular structure of 1-Oxa-9-Azaspiro[5.5]Undecan-5-Ol is characterized by a spiro arrangement, where two rings share a single atom—the oxygen atom in the ether ring and the nitrogen atom in the amine ring. This spirocyclic architecture imparts unique electronic and steric properties to the molecule, making it an interesting subject for both theoretical and experimental studies. Recent advancements in computational chemistry have allowed researchers to model the electronic distribution and conformational flexibility of this compound, providing deeper insights into its reactivity and stability.

Synthesis of 1-Oxa-9-Azaspiro[5.5]Undecan-5-Ol has been explored through various routes, including cyclization reactions of appropriately substituted diamines or diols. One notable method involves the use of amines and epoxides under specific reaction conditions to form the spirocyclic structure. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production. Moreover, green chemistry approaches have been incorporated into these synthesis pathways to minimize environmental impact, aligning with current sustainability trends in chemical manufacturing.

Recent studies have highlighted the biological activities of 1-Oxa-9-Azaspiro[5.5]Undecan-5-Ol, particularly its potential as a lead compound in drug discovery. Preclinical experiments suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, its ability to modulate ion channels has been investigated, opening avenues for its application in treating cardiovascular disorders. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further explore its therapeutic potential.

In terms of industrial applications, 1-Oxa-9-Azaspiro[5.5]Undecan-5-Ol has shown promise as a building block for advanced materials, such as high-performance polymers and nanomaterials. Its spirocyclic structure can serve as a rigid unit in polymer backbones, enhancing mechanical properties while maintaining flexibility. Furthermore, its ability to act as a chiral catalyst in asymmetric synthesis has been reported, making it a valuable tool in enantioselective chemical processes.

The latest research also explores the environmental fate of 1-Oxa-9-Azaspiro[5.5]Undecan-5-Ol, particularly its biodegradation pathways under aerobic and anaerobic conditions. Understanding its persistence in natural environments is crucial for assessing its ecological impact and ensuring responsible use in industrial settings.

In conclusion, 1-Oxa-9-Azaspiro[5.5]Undecan-5-Ol (CAS No. 174469-91-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthesis techniques and biological studies, positions it as a key player in future innovations within chemistry and pharmacology.